Cas no 1219903-39-5 (3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one)

• Product Name: 3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one
• CAS No: 1219903-39-5
• MF: C₂₂H₂₂FN₃O₃S₂
• MW: 459.556786060333
• CID: 6462665
• Update Time: 2025-10-29

3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one
• 3-(benzenesulfonyl)-1-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]propan-1-one

• Inchi： 1S/C22H22FN3O3S2/c23-19-11-5-4-10-18(19)22-25-24-21(30-22)16-7-6-13-26(15-16)20(27)12-14-31(28,29)17-8-2-1-3-9-17/h1-5,8-11,16H,6-7,12-15H2
• InChI Key： GYTXKRVGJOCYKO-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=NN=C(C3=CC=CC=C3F)S2)C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Additional information on 3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one

Introduction to 3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one and Its Significance in Modern Chemical Biology

3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one, identified by its CAS number 1219903-39-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric moieties, including a benzenesulfonyl group, a thiadiazole ring system, and a piperidine moiety, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The structural composition of this compound is a testament to the growing sophistication in medicinal chemistry, where the strategic placement of functional groups can significantly influence biological activity. The benzenesulfonyl moiety is known for its ability to enhance binding affinity and metabolic stability, making it a common feature in many drug candidates. In contrast, the thiadiazole ring is a well-documented scaffold in medicinal chemistry, exhibiting diverse biological activities ranging from antimicrobial to anti-inflammatory effects. The integration of these elements with a piperidine group introduces additional complexity, potentially modulating pharmacokinetic properties and enhancing target specificity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of such complex molecules more efficiently than ever before. The combination of 3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one with modern drug discovery techniques has opened new avenues for the development of novel therapeutics. For instance, studies have indicated that the fluorine substituent at the para position of the phenyl ring in the thiadiazole-piperidine moiety may enhance receptor binding affinity, a critical factor in drug design.

In the context of current research trends, this compound aligns with the growing emphasis on multitargeted approaches in drug development. The presence of multiple interacting sites within its structure allows it to potentially modulate several biological pathways simultaneously. This concept is particularly relevant in addressing complex diseases that involve multiple dysregulated pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. Such findings underscore the importance of structurally diverse molecules in modern pharmacology.

The synthesis and optimization of 3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one also highlight the advancements in synthetic methodologies that enable the construction of complex organic molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various fragments into a cohesive whole. These synthetic strategies not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure to improve desired properties.

The pharmacological profile of this compound is further enriched by its ability to interact with biological targets through multiple mechanisms. For example, the benzenesulfonyl group can engage with protease active sites, while the thiadiazole-piperidine core may interact with receptor binding pockets through hydrophobic and hydrogen bonding interactions. Such dual-mode interactions are increasingly recognized as a key feature for achieving potent and selective therapeutic effects. Moreover, the fluorine atom at position 2 of the phenyl ring can influence electronic properties and metabolic stability, contributing to an optimized pharmacokinetic profile.

From a regulatory perspective, compounds like 3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one must undergo rigorous evaluation to ensure safety and efficacy before entering clinical trials. This involves comprehensive characterization using spectroscopic methods such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC/MS), and X-ray crystallography to confirm structural integrity. Additionally, physicochemical properties such as solubility, stability under various conditions (pH, temperature), and compatibility with formulation matrices are critical parameters that must be thoroughly assessed.

The integration of machine learning models into drug discovery pipelines has also accelerated the process of identifying promising candidates like this one. Predictive models can assess potential bioactivity based on structural features alone before experimental validation is required. This approach not only saves time but also allows for rapid screening of large chemical libraries to identify lead compounds with optimal characteristics for further development. The application of artificial intelligence (AI) tools has become an indispensable asset in modern medicinal chemistry research.

In conclusion,3-(benzenesulfonyl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}propan-1-one (CAS no: 1219903-39-5) represents a significant advancement in chemical biology with potential implications for therapeutic intervention across multiple disease areas. Its complex structure and multifaceted interaction profile make it an attractive candidate for further exploration under current research paradigms. As methodologies for drug discovery continue to evolve at an unprecedented pace,this compound serves as an excellent example of how structural innovation can drive progress toward novel treatments that address unmet medical needs.